Cas no 946232-41-3 (4-4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine)

• Product Name: 4-4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• CAS No: 946232-41-3
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 5904441
• PubChem ID: 42473826
• Update Time: 2025-06-10

4-4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1,2-dihydroacenaphthylen-3-ylsulfonyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• Pyrimidine, 4-[4-[(1,2-dihydro-3-acenaphthylenyl)sulfonyl]-1-piperazinyl]-6-methoxy-2-methyl-
• 946232-41-3
• AKOS024648493
• 4-[4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• F2443-0029
• SR-01000912757
• SR-01000912757-1
• 4-(4-((1,2-dihydroacenaphthylen-3-yl)sulfonyl)piperazin-1-yl)-6-methoxy-2-methylpyrimidine
• 4-4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

• Inchi： 1S/C22H24N4O3S/c1-15-23-20(14-21(24-15)29-2)25-10-12-26(13-11-25)30(27,28)19-9-7-17-5-3-4-16-6-8-18(19)22(16)17/h3-5,7,9,14H,6,8,10-13H2,1-2H3
• InChI Key： IEAHWGMLCSPUPO-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC)=CC(N2CCN(S(C3=CC=C4C5=C3CCC5=CC=C4)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 424.15691181g/mol
• Monoisotopic Mass: 424.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84Ų

Additional information on 4-4-(1,2-dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

4-4-(1,2-Dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine: A Comprehensive Overview

4-4-(1,2-Dihydroacenaphthylene-3-sulfonyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine (CAS No. 946232-41-3) is a highly specialized organic compound with significant potential in the field of medicinal chemistry. This compound, often referred to as compound 946232-41-3, belongs to the class of pyrimidine derivatives and incorporates a piperazine ring system, which is known for its versatility in drug design. The molecule's structure is characterized by a sulfonyl group attached to a dihydroacenaphthylene moiety, along with methoxy and methyl substituents on the pyrimidine ring.

The synthesis of compound 946232-41-3 involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent advancements in catalytic methods have enabled the efficient construction of the dihydroacenaphthylene core, which is a critical component of this molecule. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective hydrogenation, to achieve high yields and excellent stereochemical control.

One of the most intriguing aspects of compound 946232-41-3 is its biological activity. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the regulation of inflammation and pain. These findings suggest that compound 946232-41-3 could serve as a lead compound for the development of novel anti-inflammatory agents.

Furthermore, recent research has explored the potential of compound 946232-41-3 as a modulator of ion channels, particularly the voltage-gated sodium channel (Nav). This property makes it an attractive candidate for treating conditions such as neuropathic pain and epilepsy. Studies conducted in animal models have revealed that this compound can selectively inhibit Nav channels without causing significant side effects, which is a critical factor in drug development.

The pharmacokinetic profile of compound 946232-41-3 has also been extensively studied. Research indicates that it possesses favorable absorption characteristics and moderate plasma protein binding, which are essential for achieving therapeutic concentrations in vivo. Additionally, its metabolic stability has been evaluated using human liver microsomes, revealing that it undergoes minimal phase I metabolism, thereby reducing the risk of drug-drug interactions.

From an environmental standpoint, the eco-toxicological assessment of compound 946232_0007_0007_0007_0007_0007_0007_0007_